Cas no 87624-03-1 (2(1H)-Quinolinone, 3-chlorooctahydro-)
87624-03-1 structure
Product name:2(1H)-Quinolinone, 3-chlorooctahydro-
2(1H)-Quinolinone, 3-chlorooctahydro- Chemical and Physical Properties
Names and Identifiers
-
- 2(1H)-Quinolinone, 3-chlorooctahydro-
- 3-chloro-3,4,4a,5,6,7,8,8a-octahydro-1H-quinolin-2-one
-
- Inchi： 1S/C9H14ClNO/c10-7-5-6-3-1-2-4-8(6)11-9(7)12/h6-8H,1-5H2,(H,11,12)
- InChI Key： LWHALVREUDNLSQ-UHFFFAOYSA-N
- SMILES： N1C2C(CCCC2)CC(Cl)C1=O
Computed Properties
- Exact Mass: 187.0763918g/mol
- Monoisotopic Mass: 187.0763918g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 195
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 29.1Ų
Experimental Properties
- Density: 1.18±0.1 g/cm3(Predicted)
- Boiling Point: 362.4±25.0 °C(Predicted)
- pka: 14.49±0.40(Predicted)
2(1H)-Quinolinone, 3-chlorooctahydro- Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-225914-0.1g |
3-chloro-decahydroquinolin-2-one |
87624-03-1 | 95% | 0.1g |
$366.0 | 2024-06-20 | |
| Enamine | EN300-225914-2.5g |
3-chloro-decahydroquinolin-2-one |
87624-03-1 | 95% | 2.5g |
$2071.0 | 2024-06-20 | |
| Enamine | EN300-225914-10.0g |
3-chloro-decahydroquinolin-2-one |
87624-03-1 | 95% | 10.0g |
$4545.0 | 2024-06-20 | |
| Enamine | EN300-225914-1.0g |
3-chloro-decahydroquinolin-2-one |
87624-03-1 | 95% | 1.0g |
$1057.0 | 2024-06-20 | |
| 1PlusChem | 1P004PLP-100mg |
2(1H)-Quinolinone, 3-chlorooctahydro- |
87624-03-1 | 95% | 100mg |
$442.00 | 2025-02-21 | |
| 1PlusChem | 1P004PLP-2.5g |
2(1H)-Quinolinone, 3-chlorooctahydro- |
87624-03-1 | 95% | 2.5g |
$2337.00 | 2025-02-21 | |
| 1PlusChem | 1P004PLP-10g |
2(1H)-Quinolinone, 3-chlorooctahydro- |
87624-03-1 | 95% | 10g |
$5680.00 | 2024-04-20 | |
| 1PlusChem | 1P004PLP-5g |
2(1H)-Quinolinone, 3-chlorooctahydro- |
87624-03-1 | 95% | 5g |
$3441.00 | 2025-02-21 | |
| Enamine | EN300-225914-0.25g |
3-chloro-decahydroquinolin-2-one |
87624-03-1 | 95% | 0.25g |
$524.0 | 2024-06-20 | |
| A2B Chem LLC | AC19005-5g |
2(1H)-Quinolinone, 3-chlorooctahydro- |
87624-03-1 | 95% | 5g |
$3262.00 | 2024-04-19 |
2(1H)-Quinolinone, 3-chlorooctahydro- Related Literature
-
Yanjun Zhu,Dan A. Smith,David E. Herbert,Sylvain Gatard,Oleg V. Ozerov Chem. Commun., 2012,48, 218-220
-
2. Back matter
-
M. Spulber,P. Baumann,J. Liu,C. G. Palivan Nanoscale, 2015,7, 1411-1423
-
Ture R. Munter,Thomas Bligaard,Claus H. Christensen,Jens K. Nørskov Phys. Chem. Chem. Phys., 2008,10, 5202-5206
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